2-((3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(4-methoxyphenyl)phthalazin-1(2H)-one

• IUPAC Name: 2-[[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-(4-methoxyphenyl)phthalazin-1-one
• InChI: InChI=1S/C24H17BrN4O3/c1-31-16-12-10-15(11-13-16)22-17-6-2-3-7-18(17)24(30)29(27-22)14-21-26-23(28-32-21)19-8-4-5-9-20(19)25/h2-13H,14H2,1H3
• InChI Key: SRGOIYSOCLSHNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)CC4=NC(=NO4)C5=CC=CC=C5Br
• Molecular Formula: C24H17BrN4O3
• Molecular Weight: 489.3 g/mol

Description

2-((3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(4-methoxyphenyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C24H17BrN4O3 and its molecular weight is 489.329. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

The synthesis of zinc phthalocyanine derivatives with high singlet oxygen quantum yield has been reported. Such compounds are characterized by their excellent fluorescence properties and high singlet oxygen quantum yield, making them potential Type II photosensitizers for cancer treatment in photodynamic therapy. This application highlights the compound's potential in medical treatments, especially in targeting cancer cells through light-activated therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial activity of compounds containing 1,2,4-oxadiazole, 1,3,4-thiadiazole, and phthalazin-1(2H)-one derivatives. These studies reveal that such compounds exhibit antimicrobial properties against various bacteria and fungi strains, suggesting their potential use in developing new antimicrobial agents. The significance of these findings lies in the ongoing search for novel substances to combat microbial resistance (El-Hashash et al., 2012; Bektaş et al., 2007).

Antioxidant Activity

The antioxidant activity of 1,3,4-oxadiazole derivatives has been assessed through various methods, revealing that these compounds can act as radical scavengers. This suggests their potential application in preventing oxidative stress-related diseases, further emphasizing the chemical's relevance in medicinal chemistry and the development of health-promoting agents (Mallesha et al., 2014).

Anticancer Evaluation

Research into the synthesis and anticancer evaluation of novel compounds, including those with 1,2,4-oxadiazole moieties, has shown that these compounds demonstrate good to moderate activity against various human cancer cell lines. These findings underscore the potential therapeutic applications of such compounds in treating different types of cancer (Yakantham, Sreenivasulu, & Raju, 2019).